N,N-dimethyl-4-[1-[(4-methylphenyl)sulfonyl]-3-(phenylsulfonyl)-2-imidazolidinyl]aniline

• IUPAC Name: 4-[1-(benzenesulfonyl)-3-(4-methylphenyl)sulfonylimidazolidin-2-yl]-N,N-dimethylaniline
• InChI: InChI=1S/C24H27N3O4S2/c1-19-9-15-23(16-10-19)33(30,31)27-18-17-26(32(28,29)22-7-5-4-6-8-22)24(27)20-11-13-21(14-12-20)25(2)3/h4-16,24H,17-18H2,1-3H3
• InChI Key: KDARGBDUZZGLIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(C2C3=CC=C(C=C3)N(C)C)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C24H27N3O4S2
• Molecular Weight: 485.6 g/mol

Description

N,N-Dimethyl-4-[(4-methylphenyl)amino]methyl]aniline is a chemical compound that belongs to the class of organic compounds known as anilines. These are organic compounds containing an amino group attached to the carbon atom of a benzene ring.

Molecular Structure Analysis

The molecular structure of similar compounds like N,N-Dimethyl-4-[(4-methylphenyl)amino]methyl]aniline consists of a benzene ring with a dimethylamino group and a methyl group attached to it.

Chemical Reactions Analysis

Anilines are known to undergo a variety of chemical reactions. For example, they can be nitrated to produce derivatives with nitro groups. They can also react with methylating agents to give quaternary ammonium salts.

Physical And Chemical Properties Analysis

Anilines are typically colorless, but commercial samples can often appear yellow due to impurities. They are weakly basic and reactive towards electrophiles.

Mechanism of Action

The mechanism of action of anilines depends on their specific chemical structure and the context in which they are used. For example, some anilines are used as precursors to dyes and can undergo chemical reactions to form colored compounds.

Safety and Hazards

Anilines can be hazardous. For example, N,N-Dimethyl-4-[(4-methylphenyl)amino]methyl]aniline is classified as Acute Tox. 3 Oral, which means it can be toxic if swallowed.